Cas no 1245649-46-0 (1-Butyl-3,5-difluorobenzene)

1-Butyl-3,5-difluorobenzene structure

Product Name:1-Butyl-3,5-difluorobenzene

CAS No:1245649-46-0

Molecular Formula:C₁₀H₁₂F₂

Molecular Weight:170.19908

MDL:MFCD18072534

CID:819859

PubChem ID:18521104

1-Butyl-3,5-difluorobenzene Properties

Names and Identifiers

- 1-Butyl-3,5-difluorobenzene
- SCHEMBL4197444
- DB-062288
- 1245649-46-0
- F87013
- 1,3-Difluoro-5-butyl- Benzene
- Benzene, 1-butyl-3,5-difluoro-
- DTXSID40594392
- 1,3-Difluoro-5-butyl-benzene
- +Expand
- MDL： MFCD18072534
- InChIKey： DWFGLXVQRLJKAF-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H12F2/c1-2-3-4-8-5-9(11)7-10(12)6-8/h5-7H,2-4H2,1H3
- SMILES： CCCCC1=CC(=CC(=C1)F)F

Computed Properties

Exact Mass: 170.09070671g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 3
Monoisotopic Mass: 170.09070671g/mol
Heavy Atom Count: 12
Complexity: 115
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4
Topological Polar Surface Area: 0Å²

1-Butyl-3,5-difluorobenzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000MU1-1g	Benzene, 1-butyl-3,5-difluoro-	1245649-46-0	95%	1g	$18.00	2024-07-10
A2B Chem LLC	AA28793-1g	Benzene, 1-butyl-3,5-difluoro-	1245649-46-0	95%	1g	$17.00	2024-04-20
Aaron	AR000N2D-100mg	Benzene, 1-butyl-3,5-difluoro-	1245649-46-0	95%	100mg	$9.00
Alichem	A019089348-5g	1-Butyl-3,5-difluorobenzene	1245649-46-0	95%	5g	$400.00	2023-09-03
eNovation Chemicals LLC	K50848-25g	1,3-Difluoro-5-Butylbenzene	1245649-46-0	97%	25g	$200	2022-06-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1763519-1g	1-Butyl-3,5-difluorobenzene	1245649-46-0	98%	1g	￥162.00

1-Butyl-3,5-difluorobenzene Related Literature

1. Efficient solvent-free cationization of alkylpolyglycoside based surfactant compositions using natural glycine betaine†

H. Rolland,J. Guilbot Green Chem., 2016,18, 1664-1673
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Chau-Jiun Chang,Cheng-Han Yang,Kellen Chen,Yun Chi,Ching-Fong Shu,Mei-Lin Ho,Yu-Shan Yeh,Pi-Tai Chou Dalton Trans., 2007, 1881-1890
3. Combining catalysis and computational fluid dynamics towards improved process design for ethanol dehydration†

Matthew E. Potter,Lindsay-Marie Armstrong,Robert Raja Catal. Sci. Technol., 2018,8, 6163-6172
4. The structure modification and activity improvement of Pd–Co/C electrocatalysts by the addition of Au for the oxygen reduction reaction†

Yu-Chen Wei,Tsan-Yao Chen,Chen-Wei Liu,Ting-Shan Chan,Jyh-Fu Lee,Chih-Hao Lee,Tsang-Lang Lin,Kuan-Wen Wang Catal. Sci. Technol., 2012,2, 1654-1664
5. A tripartite carbohydrate-binding module to functionalize cellulose nanocrystals†

Angeline Pelus,Gaëlle Bordes,Sophie Barbe,Younes Bouchiba,Callum Burnard,Juan Cortés,Brice Enjalbert,Jeremy Esque,Alejandro Estaña,Régis Fauré,Anthony K. Henras,Stéphanie Heux,Claude Le Men,Pierre Millard,Sébastien Nouaille,Julien Pérochon,Marion Toanen,Gilles Truan,Amandine Verdier,Camille Wagner,Yves Romeo,Cédric Y. Montanier Biomater. Sci., 2021,9, 7444-7455
6. Atomically flat semiconductor nanoplatelets for light-emitting applications

Bing Bai,Chengxi Zhang,Yongjiang Dou,Lingmei Kong,Lin Wang,Sheng Wang,Jun Li,Yi Zhou,Long Liu,Baiquan Liu,Xiaoyu Zhang,Ido Hadar,Yehonadav Bekenstein,Aixiang Wang,Zongyou Yin,Lyudmila Turyanska,Jochen Feldmann,Xuyong Yang,Guohua Jia Chem. Soc. Rev., 2023,52, 318-360
7. Close packings of identical proteins in small spherical capsids and similar proteinaceous shells†

Sergei B. Rochal,Olga V. Konevtsova,Ivan Yu. Golushko Soft Matter, 2023,19, 8649-8658
8. Inside front cover

Energy Environ. Sci., 2021,14, 530-530
9. Aqueous synthesis of composition-tuned defects in CuInSe2 nanocrystals for enhanced visible-light photocatalytic H2 evolution†

Senlin Qu,Xin Yuan,Yu Li,Xingyang Li,Xiujuan Zhou,Kexiang Zhang,Juan Xu,Changlai Yuan Nanoscale Adv., 2021,3, 2334-2342
10. Photolysis of 2,3-diphenylcycloprop-2-enecarboxylic acid azide and its homologue

Chem. Commun. (London), 1967, 473-474

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